Cas no 872047-43-3 ((1-benzothien-5-ylmethyl)amine hydrochloride)

• Product Name: (1-benzothien-5-ylmethyl)amine hydrochloride
• CAS No: 872047-43-3
• MF: C₉H₁₀ClNS
• MW: 199.700399875641
• MDL: MFCD11506363
• CID: 1073119
• PubChem ID: 45595294
• Update Time: 2025-05-24

(1-benzothien-5-ylmethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• C-Benzo[b]thiophen-5-yl-methylamine hydrochloride
• 1-benzothiophen-5-ylmethanamine;hydrochloride
• 872047-43-3
• Benzo[b]thiophen-5-ylmethanamine hydrochloride
• AKOS015848778
• (1-benzothiophen-5-yl)methanamine hydrochloride
• 1-benzothiophen-5-ylmethanamine hydrochloride
• Z1198323676
• (1-Benzothien-5-ylmethyl)amine hydrochloride
• CS-0239578
• 1-benzothiophene-5-methylamine hcl
• SCHEMBL23088146
• MFCD11506363
• AS-31452
• (1-Benzothien-5-ylmethyl)amine hydrochloride, AldrichCPR
• (1-benzothien-5-ylmethyl)amine HCl
• EN300-215589
• 1-(1-BENZOTHIOPHEN-5-YL)METHANAMINE HYDROCHLORIDE
• ALBB-011876
• (1-benzothien-5-ylmethyl)amine hydrochloride

• MDL： MFCD11506363
• Inchi： 1S/C9H9NS.ClH/c10-6-7-1-2-9-8(5-7)3-4-11-9;/h1-5H,6,10H2;1H
• InChI Key： BDJFPWOXHDMOEK-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC2C=C(CN)C=CC1=2

Computed Properties

• Exact Mass: 199.0222482g/mol
• Monoisotopic Mass: 199.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

(1-benzothien-5-ylmethyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on (1-benzothien-5-ylmethyl)amine hydrochloride

(1-BenzoThien-5-Ylmethyl)Amine Hydrochloride: A Comprehensive Overview

(1-BenzoThien-5-Ylmethyl)Amine Hydrochloride, also known by its CAS number 872047-43-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of amines, has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a benzothiophene ring system, which is a fused bicyclic structure comprising a benzene ring and a thiophene ring, attached to an amine group via a methylene bridge. The hydrochloride salt form suggests that the compound exists in its protonated form, making it more soluble in aqueous solutions.

The synthesis of (1-BenzoThien-5-Ylmethyl)Amine Hydrochloride typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation or acylation of benzothiophene derivatives, followed by nucleophilic substitution or addition reactions to introduce the amine group. The optimization of these reaction conditions is crucial to ensure high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have also been explored to enhance the efficiency and sustainability of its synthesis.

From a pharmacological perspective, (1-BenzoThien-5-Ylmethyl)Amine Hydrochloride has been studied for its potential bioactivity. The benzothiophene moiety is known for its ability to interact with various biological targets, including enzymes and receptors. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key players in cellular signaling pathways. Additionally, its amine group can act as a hydrogen bond donor, enhancing its binding affinity to protein targets.

The structural versatility of (1-BenzoThien-5-Ylmethyl)Amine Hydrochloride makes it a valuable building block in medicinal chemistry. Researchers have employed this compound as a scaffold for designing novel bioactive molecules. For example, by modifying the substituents on the benzothiophene ring or altering the length of the methylene chain, chemists can fine-tune the physicochemical properties and biological activity of the compound. Recent studies have focused on optimizing its pharmacokinetic profile, such as improving its solubility and bioavailability, to enhance its potential as a drug candidate.

In terms of applications, (1-BenzoThien-5-Ylmethyl)Amine Hydrochloride has shown promise in several therapeutic areas. Its anti-inflammatory and antioxidant properties have been investigated in preclinical models, suggesting potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate ion channels has led to exploratory studies in pain management and epilepsy research.

The latest research on (1-BenzoThien-5-Ylmethyl)Amine Hydrochloride also highlights its role in chemical biology. By utilizing advanced techniques such as X-ray crystallography and molecular docking simulations, scientists have gained deeper insights into its binding modes with target proteins. These studies not only enhance our understanding of its mechanism of action but also provide valuable information for rational drug design.

In conclusion, (1-BenzoThien-5-Ylmethyl)Amine Hydrochloride (CAS No: 872047-43-3) stands out as a significant compound with diverse applications in organic synthesis and pharmacology. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for future drug development efforts.